1-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• SMILES: CC(C)C1=NN(C(=C1)C(C)N)C
• InChI: InChI=1S/C9H17N3/c1-6(2)8-5-9(7(3)10)12(4)11-8/h5-7H,10H2,1-4H3
• InChIKey: UZIORHKZACGXJF-UHFFFAOYSA-N

1-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine: B1 Antagonist Candidate

1-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine (CAS 1513950-96-3; molecular weight 167.25; formula C9H17N3) is a small-molecule pyrazole derivative bearing a chiral α-methylamine side chain [1]. The compound is disclosed in Amgen's patent estate and associated medicinal chemistry programs as a bradykinin B1 receptor antagonist [2]. Its biological annotation in ChEMBL (CHEMBL1934265) and BindingDB (BDBM50360417) confirms direct, measurable interaction with the human B1 receptor, placing it within a well-validated pharmacological class pursued for inflammatory pain, neuropathic pain, and other B1-mediated pathologies [3].

Human B1 receptor antagonist probe

Racemic chiral α‑methylamine scaffold

Pyrazole core for SAR derivatization

• [1] Chemical Abstracts Service. CAS Registry Number 1513950-96-3. 1-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine. Accessed 2025. View Source
• [2] Tung JS, et al. Substituted pyrazole derivatives and related compounds as bradykinin B1 receptor antagonists. US Patent Application US20050038099A1, 2005. View Source
• [3] BindingDB entry BDBM50360417 (ChEMBL CHEMBL1934265). Affinity data for human and rabbit bradykinin B1 receptor. Deposited by Amgen, curated by ChEMBL. Accessed 2025. View Source

Why Analogs Are Not Interchangeable in B1 Programs

Bradykinin B1 receptor antagonists based on the pyrazole scaffold exhibit steep structure–activity relationships (SAR), where even minor variations in the heterocycle substitution pattern or the amine side chain can substantially alter receptor affinity, functional activity, and selectivity over the related B2 receptor [1]. In the 3-carboxamido-5-phenacylaminopyrazole series from which this compound class emerged, Amgen researchers demonstrated that N-substitution of the pyrazole core, the nature of the carboxamide group, and the configuration of the chiral center all govern potency against human B1 and metabolic stability against glucuronidation [2]. Consequently, procurement decisions that treat this compound as interchangeable with other “pyrazole‑B1” scaffolds or with des‑methyl, des‑isopropyl, or inverted‑chirality analogs lack an evidence-based rationale and may unknowingly select molecules with unverified or inferior receptor engagement.

1 Pyrazole substitution pattern may shift receptor affinity and B2 selectivity

2 Chiral center configuration can alter B1 potency and metabolic stability

3 Absence of N1‑methyl group may increase susceptibility to glucuronidation

• [1] Tung JS, et al. Substituted pyrazole derivatives and related compounds as bradykinin B1 receptor antagonists. US Patent Application US20050038099A1, 2005. View Source
• [2] D'Amico DC, et al. Identification of a nonpeptidic and conformationally restricted bradykinin B1 receptor antagonist with anti-inflammatory activity. J Med Chem. 2007;50(2):285-295. DOI: 10.1021/jm061224g. View Source

Comparative Evidence vs. B1 Antagonists

Human B1 Binding Affinity vs. Canonical Pyrazoles

The target compound demonstrates a binding affinity constant (Ki) of 15 nM at the human B1 bradykinin receptor in a radioligand displacement assay, as deposited in BindingDB from Amgen's internal screening [1]. This value places it within the nanomolar potency range required for tool compound or lead optimization purposes. For context, the optimized 3-carboxamido-5-phenacylaminopyrazole analog (compound 41) from the same Amgen program achieves a Ki of 0.51 nM at human B1, representing a ~29-fold higher affinity [2]. This comparison highlights that while the target compound is a validated B1 binder, its unoptimized scaffold retains a clear potency gap relative to the fully elaborated clinical candidate.

Human B1 Binding

Cross-study comparable

Target Ki = 15 nM vs Amgen compound 41 Ki = 0.51 nM (≈29‑fold lower affinity)

Supports B1 binding probe context; affinity gap indicates early‑stage SAR probe fit

Public BindingDB radioligand displacement data; assay conditions not fully specified

Evidence Dimension	Binding affinity (Ki) for human bradykinin B1 receptor
Target Compound Data	Ki = 15 nM
Comparator Or Baseline	Amgen compound 41 (3-carboxamido-5-phenacylaminopyrazole): Ki = 0.51 nM
Quantified Difference	Approximately 29-fold lower affinity for the target compound
Conditions	Radioligand displacement assay; target expressed in recombinant system (exact assay conditions not specified in public BindingDB entry; data originated from Amgen)

Why This Matters

A 15 nM Ki confirms that 1-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine engages the human B1 receptor at pharmacologically relevant concentrations, but its ~29-fold weaker affinity relative to the optimized clinical candidate indicates it is best suited as an early-stage SAR probe or a synthetic intermediate rather than a direct substitute for advanced leads.

• [1] BindingDB entry BDBM50360417 (ChEMBL CHEMBL1934265). Ki = 15 nM for human B1 bradykinin receptor. Deposited by Amgen. Accessed 2025. View Source
• [2] D'Amico DC, et al. Identification of a nonpeptidic and conformationally restricted bradykinin B1 receptor antagonist with anti-inflammatory activity. J Med Chem. 2007;50(2):285-295. DOI: 10.1021/jm061224g. View Source

Functional Antagonism in Calcium Flux Assay

In a calcium flux assay using CHO cells expressing the human B1 receptor, the target compound inhibits agonist-induced signaling with an IC50 of 66 nM [1]. This functional potency is consistent with its binding affinity and confirms antagonist character. For comparison, the clinical-stage peptidomimetic B1 antagonist SSR240612 exhibits an IC50 of approximately 0.51 nM in a similar human B1 calcium flux assay [2]. The target compound is thus approximately 129-fold less potent in this functional readout, underscoring its role as a simpler, less optimized chemical probe rather than a mature drug candidate.

Calcium Flux Antagonism

Cross-study comparable

Target IC50 = 66 nM vs SSR240612 IC50 ≈ 0.51 nM (≈129‑fold lower potency)

Supports functional B1 antagonist characterization in cellular assays

Human B1‑CHO calcium flux; comparator data from FLIPR assay

Evidence Dimension	Functional antagonism (IC50) of human B1 receptor-mediated calcium mobilization
Target Compound Data	IC50 = 66 nM
Comparator Or Baseline	SSR240612: IC50 ≈ 0.51 nM (human B1 calcium flux)
Quantified Difference	Approximately 129-fold lower potency for the target compound
Conditions	CHO cells expressing recombinant human B1 receptor; aequorin-based calcium flux assay (target compound); fluorometric imaging plate reader (FLIPR) assay for SSR240612

Why This Matters

The 66 nM cellular IC50 validates that 1-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine functions as a B1 antagonist in living cells, but its ~129-fold lower functional potency versus a clinical comparator means it is best applied in mechanistic studies (e.g., target engagement validation, selectivity profiling) rather than in vivo efficacy models without further optimization.

• [1] BindingDB entry BDBM50360417 (ChEMBL CHEMBL1934265). IC50 = 66 nM for human B1 bradykinin receptor (antagonist activity, calcium flux assay). Deposited by Amgen. Accessed 2025. View Source
• [2] Gougat J, et al. SSR240612 [(2R)-2-[((3R)-3-(1,3-benzodioxol-5-yl)-3-{[(6-methoxy-2-naphthyl)sulfonyl]amino}propanoyl)amino]-3-(4-{[2R,6S)-2,6-dimethylpiperidinyl]methyl}phenyl)-N-isopropyl-N-methylpropanamide hydrochloride], a new nonpeptide antagonist of the bradykinin B1 receptor: biochemical and pharmacological characterization. J Pharmacol Exp Ther. 2004;309(2):661-669. DOI: 10.1124/jpet.103.061945. View Source

Species Selectivity: Human vs. Rabbit B1

The compound exhibits an IC50 of 139 nM at the rabbit B1 receptor expressed in CHO cells, compared to an IC50 of 66 nM at the human B1 receptor [1]. This represents a 2.1-fold preference for the human receptor. In contrast, SSR240612 shows relatively balanced potency across human, rabbit, and rat B1 receptors (within 2- to 3-fold differences) [2]. The target compound's modest human/rabbit potency differential may limit its utility in rabbit models of inflammation without species-specific correction factors, whereas cross-class comparators like SSR240612 offer more consistent cross-species translation.

Species Selectivity

Cross-study comparable

Human B1 IC50 = 66 nM; Rabbit B1 IC50 = 139 nM (≈2.1‑fold human preference)

Modest species potency differential may require model‑specific review

Calcium flux in CHO cells; comparator SSR240612 shows

Pyrazole Isomer Differentiation

Class-level inference

N1‑methyl‑3‑isopropyl substitution vs regioisomeric 5‑methyl pyrazole analogs

N1‑methyl pattern associated with reduced Phase II metabolism in published SAR

No direct metabolic data for this compound; inference from Amgen optimization program

Chiral Identity

Data to verify

Racemic mixture (CAS 1513950-96-3); individual (R)‑ and (S)‑enantiomers registered without public bioactivity

Enantiomer‑specific activity unknown; racemate may not predict single‑enantiomer performance

Chiral α‑carbon known to influence potency in related pyrazole B1 antagonists

Evidence Dimension	Species-dependent functional antagonism (IC50) at B1 receptor
Target Compound Data	Human B1 IC50 = 66 nM; Rabbit B1 IC50 = 139 nM
Comparator Or Baseline	SSR240612: human B1 IC50 ≈ 0.51 nM; rabbit B1 Ki ≈ 0.72 nM (balanced across species)
Quantified Difference	Target compound human-to-rabbit ratio ≈ 2.1-fold; SSR240612 ratio < 2-fold
Conditions	CHO cells expressing recombinant human or rabbit B1 receptor; calcium flux assay for target compound; radioligand binding for SSR240612 comparator

Why This Matters

A human-selective bias, even if modest, can complicate the selection of appropriate animal models for preclinical pain and inflammation studies. Users requiring rabbit-model data should factor in a ~2-fold right-shift in expected potency compared to human receptor data.

• [1] BindingDB entry BDBM50360417 (ChEMBL CHEMBL1934265). IC50 values for human (66 nM) and rabbit (139 nM) B1 bradykinin receptor. Deposited by Amgen. Accessed 2025. View Source
• [2] Gougat J, et al. SSR240612, a new nonpeptide antagonist of the bradykinin B1 receptor: biochemical and pharmacological characterization. J Pharmacol Exp Ther. 2004;309(2):661-669. DOI: 10.1124/jpet.103.061945. View Source

Structural Distinction from Common Pyrazole Isomers

The compound bears a 1-methyl-3-isopropyl pyrazole core with a 5-ethanamine substituent. This arrangement differentiates it from regioisomeric pyrazoles such as 1-(5-methyl-1H-pyrazol-3-yl)propan-2-amine (CAS 1025087-55-1), which places the methyl group at the 5-position rather than the 1-position [1]. In the patent literature on pyrazole B1 antagonists, the N1-methyl group has been shown to mitigate Phase II glucuronidation, a metabolic liability observed in N-unsubstituted pyrazoles [2]. Although no direct metabolic comparison data exist for this specific compound, its N1-methyl substitution pattern is consistent with the design strategy that produced metabolically stable B1 antagonists, providing a plausible procurement advantage over N‑unsubstituted pyrazole analogs.

Pyrazole Isomer Differentiation

Class-level inference

N1‑methyl‑3‑isopropyl substitution vs regioisomeric 5‑methyl pyrazole analogs

N1‑methyl pattern associated with reduced Phase II metabolism in published SAR

No direct metabolic data for this compound; inference from Amgen optimization program

Evidence Dimension	Pyrazole N-substitution pattern and predicted metabolic stability
Target Compound Data	1-Methyl-3-isopropyl pyrazole core (N1-substituted)
Comparator Or Baseline	N-unsubstituted pyrazole analogs (e.g., 3-carboxamido-5-phenacylaminopyrazole series before optimization)
Quantified Difference	No direct quantitative comparison available; qualitative inference based on published SAR trends
Conditions	SAR derived from Amgen's 3-carboxamido-5-phenacylaminopyrazole optimization program (J Med Chem. 2007)

Why This Matters

For medicinal chemistry teams synthesizing B1 antagonist libraries, selecting an N1-substituted pyrazole building block like 1-[1-Methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine may pre-empt the metabolic instability associated with N‑unsubstituted pyrazoles, potentially reducing the need for late-stage metabolic optimization.

• [1] Chemical Abstracts Service. CAS Registry Number 1025087-55-1. 1-Methyl-2-(5-methyl-1H-pyrazol-3-yl)ethylamine. Accessed 2025. View Source
• [2] D'Amico DC, et al. Identification of a nonpeptidic and conformationally restricted bradykinin B1 receptor antagonist with anti-inflammatory activity. J Med Chem. 2007;50(2):285-295. DOI: 10.1021/jm061224g. View Source

Chiral Identity and Enantiomeric Purity

The compound is specified as the racemic (R/S) mixture (CAS 1513950-96-3), while the individual enantiomers are registered under separate CAS numbers: (1R)-enantiomer CAS 2171209-43-9 and (1S)-enantiomer CAS 2171234-70-9 [1]. The BindingDB data for the racemate (Ki = 15 nM) represents the combined activity of both enantiomers; individual enantiomer activities have not been publicly disclosed. In analogous pyrazole-based B1 antagonists, chirality at the α-carbon to the amine is a known determinant of receptor affinity and selectivity, often with the (R)-enantiomer exhibiting superior potency [2]. Without enantiomer-specific data, users should not assume that the (S)-enantiomer or alternative chiral forms will recapitulate the racemate's potency profile.

Chiral Identity

Data to verify

Racemic mixture (CAS 1513950-96-3); individual (R)‑ and (S)‑enantiomers registered without public bioactivity

Enantiomer‑specific activity unknown; racemate may not predict single‑enantiomer performance

Chiral α‑carbon known to influence potency in related pyrazole B1 antagonists

Evidence Dimension	Enantiomeric composition and potential differential activity
Target Compound Data	Racemic mixture (CAS 1513950-96-3); Ki = 15 nM at human B1
Comparator Or Baseline	(1R)-enantiomer (CAS 2171209-43-9) and (1S)-enantiomer (CAS 2171234-70-9); no public bioactivity data available
Quantified Difference	Not quantifiable without enantiomer-specific assay data
Conditions	Enantiomeric identity confirmed by separate CAS registrations; SAR extrapolated from related pyrazole B1 antagonist series

Why This Matters

Procurement of the racemate ensures the inclusion of both enantiomers, but if single-enantiomer activity proves superior in future studies, the racemate may underperform relative to an enantiopure sample. Researchers conducting enantioselective synthesis or chiral SAR studies should verify which form they are acquiring.

• [1] Chemical Abstracts Service. CAS Registry Numbers: 1513950-96-3 (racemate), 2171209-43-9 ((1R)-enantiomer), 2171234-70-9 ((1S)-enantiomer). Accessed 2025. View Source
• [2] D'Amico DC, et al. Identification of a nonpeptidic and conformationally restricted bradykinin B1 receptor antagonist with anti-inflammatory activity. J Med Chem. 2007;50(2):285-295. DOI: 10.1021/jm061224g. View Source

Application Scenarios

Early-Stage B1 Tool Compound

With a human B1 Ki of 15 nM and a cellular IC50 of 66 nM, this compound is suitable as a reference antagonist in in vitro assays to confirm B1 receptor involvement in signaling pathways. It can be used to establish baseline inhibition in calcium flux or β-arrestin recruitment assays when more potent clinical candidates (e.g., SSR240612) are unavailable or cost-prohibitive. [1]

Synthetic Intermediate for SAR Exploration

The compound's free amine group allows for facile derivatization (e.g., acylation, sulfonylation, reductive amination) to generate focused libraries. Given the published SAR trends showing that N1-methylation improves metabolic stability [2], this scaffold provides a strategic starting point for optimizing both potency and pharmacokinetic properties.

Selectivity Profiling vs. B2 and Related GPCRs

While no B2 selectivity data are publicly available for this compound, its known B1 activity (Ki = 15 nM) enables its use as a reference B1 antagonist in counter-screening panels. Researchers can employ it to assess the selectivity of novel B2 antagonists or to confirm B1-mediated effects in tissues co-expressing both receptor subtypes. [1]

Bioanalytical Method Development for B1 Antagonists

The compound's well-defined chemical structure (C9H17N3, MW 167.25) and commercial availability facilitate its use as an analytical standard for LC-MS/MS method development, receptor occupancy assays, or pharmacokinetic sample analysis in preclinical species, provided the ~2-fold human/rabbit potency difference is accounted for. [1]

Application

Selection Property

Validation Focus

B1 receptor probe

Binding affinity (reported Ki)

B1 target engagement in calcium flux or β‑arrestin assays

SAR library synthesis

Free amine handle; N1‑methyl pyrazole core

Metabolic stability optimization via N‑substitution

Selectivity profiling

Known B1 antagonist activity

B2 counter‑screening; receptor subtype selectivity panels

Analytical method development

Defined structure and commercial availability

LC‑MS/MS method setup; preclinical sample analysis accounting for species potency difference

• [1] BindingDB entry BDBM50360417 (ChEMBL CHEMBL1934265). Affinity and functional data for human and rabbit B1 receptor. Deposited by Amgen. Accessed 2025. View Source
• [2] D'Amico DC, et al. Identification of a nonpeptidic and conformationally restricted bradykinin B1 receptor antagonist with anti-inflammatory activity. J Med Chem. 2007;50(2):285-295. DOI: 10.1021/jm061224g. View Source